Cas no 103658-85-1 (2-Propenoic acid, 1,1-dimethyl-2-oxo-2-phenylethyl ester)
103658-85-1 structure
Product name:2-Propenoic acid, 1,1-dimethyl-2-oxo-2-phenylethyl ester
CAS No:103658-85-1
MF:C13H14O3
MW:218.248464107513
CID:1142280
2-Propenoic acid, 1,1-dimethyl-2-oxo-2-phenylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 1,1-dimethyl-2-oxo-2-phenylethyl ester
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- Inchi： 1S/C13H14O3/c1-4-11(14)16-13(2,3)12(15)10-8-6-5-7-9-10/h4-9H,1H2,2-3H3
- InChI Key： WLRQHEHAASYGKE-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C(=O)C1=CC=CC=C1)(=O)C=C
Computed Properties
- Exact Mass: 218.09432
Experimental Properties
- Density: 1.079±0.06 g/cm3(Predicted)
- Melting Point: 92 °C(Solv: ethanol (64-17-5))
- Boiling Point: 317.6±25.0 °C(Predicted)
- PSA: 43.37
2-Propenoic acid, 1,1-dimethyl-2-oxo-2-phenylethyl ester Related Literature
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Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
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2. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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